Cas no 1804062-20-1 (4-Bromo-3-(3-bromopropyl)toluene)

• Product Name: 4-Bromo-3-(3-bromopropyl)toluene
• CAS No: 1804062-20-1
• MF: C₁₀H₁₂Br₂
• MW: 292.010281562805
• CID: 5001712
• Update Time: 2025-10-31

4-Bromo-3-(3-bromopropyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-bromopropyl)toluene

• Inchi： 1S/C10H12Br2/c1-8-4-5-10(12)9(7-8)3-2-6-11/h4-5,7H,2-3,6H2,1H3
• InChI Key： PKXYWOLUCXQBPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-3-(3-bromopropyl)toluene

4-Bromo-3-(3-bromopropyl)toluene (CAS No. 1804062-20-1): A Comprehensive Overview

4-Bromo-3-(3-bromopropyl)toluene (CAS No. 1804062-20-1) is a specialized brominated aromatic compound widely utilized in organic synthesis and material science. Its unique structure, featuring both a bromine substituent and a 3-bromopropyl side chain, makes it a valuable intermediate for constructing complex molecules. Researchers and industries frequently employ this compound in pharmaceutical development, agrochemical formulations, and advanced polymer production. The growing demand for high-performance materials and eco-friendly chemical processes has further amplified interest in this versatile reagent.

One of the most searched questions related to 4-Bromo-3-(3-bromopropyl)toluene is its synthetic applications and safety profile. Unlike many traditional brominated compounds, this derivative is engineered for selective reactivity, reducing unwanted byproducts in coupling reactions. Its role in cross-coupling catalysis, particularly in Suzuki-Miyaura and Heck reactions, aligns with the industry's shift toward green chemistry principles. Recent studies highlight its potential in OLED materials and liquid crystal displays, addressing the surge in demand for energy-efficient technologies.

From an analytical chemistry perspective, CAS No. 1804062-20-1 exhibits distinct spectroscopic signatures, making it easily identifiable via NMR and mass spectrometry. Laboratories prioritize its use due to its high purity standards (>98%) and compatibility with microwave-assisted synthesis—a trending technique for time-efficient reactions. Environmental concerns have also driven innovations in its waste management, with newer protocols emphasizing catalytic recycling of bromine residues.

The compound's thermal stability and solubility in common organic solvents (e.g., THF, dichloromethane) make it a preferred choice for multi-step syntheses. In the context of drug discovery, its toluene backbone serves as a scaffold for bioactive molecules, particularly in kinase inhibitor research. This aligns with current biomedical trends focusing on targeted therapies for chronic diseases.

For suppliers and manufacturers, 4-Bromo-3-(3-bromopropyl)toluene represents a high-value niche product. Its custom synthesis options cater to R&D-driven markets, while stringent quality control ensures compliance with REACH and FDA guidelines. As AI-driven molecular design gains traction, this compound's structure-activity relationships are being explored computationally to predict novel applications.

In summary, CAS No. 1804062-20-1 exemplifies the intersection of traditional organic chemistry and cutting-edge innovation. Its adaptability to sustainable practices and relevance in emerging technologies positions it as a critical component in modern chemical enterprises. Future research may unlock further potentials in nanomaterials and catalysis, solidifying its role in next-generation scientific advancements.